Flavin nucleotides

Flavin nucleotides are a class of vitamin-dependent coenzymes essential for numerous biochemical processes in living organisms. These molecules, comprising flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD), play crucial roles as electron carriers in redox reactions. Found primarily in the flavoproteins of bacteria, plants, fungi, and animals, they are involved in various metabolic pathways such as the synthesis of fatty acids, amino acids, and cholesterol. Additionally, FAD and FMN are pivotal in energy metabolism, particularly in the respiratory chain where they facilitate electron transfer, supporting cellular respiration and ATP production. Their structural complexity, featuring a heterocyclic ring system attached to a nucleotide backbone, allows for dynamic redox states that are vital for their functional roles.
